N,N-diethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]pyrrolidin-3-amine

• IUPAC Name: N,N-diethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]pyrrolidin-3-amine
• InChI: InChI=1S/C19H26N4O/c1-4-22(5-2)15-12-13-23(14-15)19-11-10-17(20-21-19)16-8-6-7-9-18(16)24-3/h6-11,15H,4-5,12-14H2,1-3H3
• InChI Key: WKXFNJJUWWNZON-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1CCN(C1)C2=NN=C(C=C2)C3=CC=CC=C3OC
• Molecular Formula: C19H26N4O
• Molecular Weight: 326.4 g/mol

Description

N,N-diethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]pyrrolidin-3-amine, also known as MPD, is a novel psychoactive substance that has gained attention in recent years due to its potential therapeutic applications. MPD belongs to the class of pyrrolidinophenone derivatives, which are structurally similar to cathinones and amphetamines. The purpose of

Mechanism of Action

The exact mechanism of action of N,N-diethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]pyrrolidin-3-amine is not fully understood, but it is thought to act as a monoamine reuptake inhibitor, particularly of serotonin and dopamine transporters. It may also act as a serotonin receptor agonist, particularly at the 5-HT1A and 5-HT2A receptors.
Biochemical and Physiological Effects:
N,N-diethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]pyrrolidin-3-amine has been shown to increase extracellular levels of serotonin and dopamine in the brain, leading to increased neurotransmission and modulation of mood and behavior. It may also affect other neurotransmitter systems, such as norepinephrine and glutamate.

Advantages and Limitations for Lab Experiments

N,N-diethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]pyrrolidin-3-amine has several advantages for lab experiments, including its high potency and selectivity for monoamine transporters. However, it also has limitations, such as its potential for abuse and lack of long-term safety data.

Future Directions

Future research on N,N-diethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]pyrrolidin-3-amine should focus on its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. Additional studies are needed to fully understand its mechanism of action and long-term safety profile. Further research is also needed to explore its potential for abuse and addiction.

Synthesis Methods

The synthesis of N,N-diethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]pyrrolidin-3-amine involves the reaction of 3-(2-methoxyphenyl)-2-(pyridin-3-yl)pyrrolidine with diethylamine. The reaction is carried out in the presence of a catalyst, such as palladium on carbon, and a solvent, such as ethanol. The product is then purified using chromatography to obtain the pure compound.

Scientific Research Applications

N,N-diethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]pyrrolidin-3-amine has been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. It has been shown to have antidepressant and anxiolytic effects in animal models, and may act through the modulation of serotonin and dopamine neurotransmission.